1-Benzyl-5-N-cyclopropyl-3-N-methyl-2-oxopyridine-3,5-dicarboxamide

• IUPAC Name: 1-benzyl-5-N-cyclopropyl-3-N-methyl-2-oxopyridine-3,5-dicarboxamide
• InChI: InChI=1S/C18H19N3O3/c1-19-17(23)15-9-13(16(22)20-14-7-8-14)11-21(18(15)24)10-12-5-3-2-4-6-12/h2-6,9,11,14H,7-8,10H2,1H3,(H,19,23)(H,20,22)
• InChI Key: QZZCUOVXHPAQRQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CN(C1=O)CC2=CC=CC=C2)C(=O)NC3CC3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

“1-Benzyl-5-N-cyclopropyl-3-N-methyl-2-oxopyridine-3,5-dicarboxamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom. It also has a benzyl group attached to it, which is an aromatic ring with a single carbon extension. The compound also contains a cyclopropyl group, which is a three-membered carbon ring, and a carboxamide group, which is a derivative of carboxylic acids where the hydroxyl group has been replaced by an amide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each adding or modifying a part of the molecule. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The exact structure would depend on the positions of these groups on the pyridine ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups. The pyridine ring is electron-deficient and can undergo electrophilic substitution. The carboxamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include its size, shape, functional groups, and the presence of any charged groups.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future study of this compound could involve further exploration of its synthesis, properties, and potential applications. This could include investigating its reactivity, stability, and any biological activity.